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Compound of Interest

Compound Name: Methyl 2-iodobenzoate

Cat. No.: B057072 Get Quote

Essential Safety and Handling Guide for Methyl 2-
iodobenzoate
This guide provides critical safety protocols, personal protective equipment (PPE)

requirements, and operational procedures for the safe handling and disposal of Methyl 2-
iodobenzoate. Adherence to these guidelines is essential for ensuring laboratory safety and

minimizing risk to personnel.

Hazard Identification and Personal Protective Equipment
(PPE)
Methyl 2-iodobenzoate is classified as a hazardous chemical that can cause significant

irritation.[1] It is known to cause skin irritation, serious eye irritation, and may lead to respiratory

tract irritation.[1][2] The complete toxicological properties of this substance have not been fully

investigated, warranting cautious handling at all times.[3]

Required Personal Protective Equipment (PPE):
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Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles or

eyeglasses compliant with

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

[3]

To prevent contact with eyes,

which can cause serious

irritation.[1]

Skin Protection

Chemically resistant gloves

(e.g., standard nitrile) and

appropriate protective clothing.

[3][4]

To prevent skin exposure,

which can cause irritation.[1]

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 dust mask or a type

ABEK (EN14387) filter

respirator) should be used

when ventilation is inadequate

or when handling large

quantities.[3][4]

To avoid inhalation of vapors

or mists, which may cause

respiratory tract irritation.[2]

Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is crucial for safety.

Step-by-Step Handling Protocol
Preparation: Before handling, ensure that an appropriate fume hood is operational.[4] Locate

and verify the functionality of the nearest safety shower and eyewash station.[1]

Personal Protective Equipment (PPE): Don a lab coat, appropriate gloves, and chemical

safety goggles.[4]

Dispensing: Conduct all handling and dispensing of Methyl 2-iodobenzoate inside a

certified chemical fume hood to ensure adequate ventilation.[3][4]

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[3]
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Cleaning: Clean all contaminated equipment and surfaces. Contaminated clothing should be

removed immediately and washed before reuse.[3]

Storage Requirements
Store in a tightly closed container.[3]

Keep the container in a cool, dry, and well-ventilated area.[1][3]

Store away from incompatible substances, such as strong oxidizing agents, heat, light, and

ignition sources.[4][5]

The designated storage class for this chemical is 10 - Combustible liquids.

Waste Disposal Plan
All waste, including empty containers and materials used for spill cleanup, must be disposed

of through an approved waste disposal plant.[1]

Follow all federal, state, and local environmental regulations for chemical waste disposal.[5]

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

First-Aid Measures
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Exposure Route First-Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, making sure to lift the upper

and lower eyelids. Seek immediate medical

attention.[3]

Skin Contact

Remove all contaminated clothing and shoes.

Immediately flush the affected skin area with

plenty of soap and water for at least 15 minutes.

Get medical attention.[3]

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. If the

person is not breathing, provide artificial

respiration. Seek medical aid.[3][6]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and

provide 2-4 cupfuls of water or milk. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.[3][6]

Spill Response Workflow
In the event of a spill, the following workflow must be initiated immediately to contain and

mitigate the hazard.
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Spill Occurs

Evacuate Immediate Area
Alert Personnel

Assess Spill Size & Risk
(If safe to do so)

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Small & Manageable Spill

Report the Incident

Large or Unmanageable Spill
Contact EHS

Contain the Spill
Use inert absorbent material

(sand, vermiculite)

Collect Absorbed Material
Place in a sealed container for disposal

Decontaminate the Area
& Affected Equipment

Dispose of Waste
(Follow approved procedures)

Click to download full resolution via product page

Caption: Workflow for handling a Methyl 2-iodobenzoate spill.
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Chemical and Physical Properties
A summary of key quantitative data for Methyl 2-iodobenzoate.

Property Value

Molecular Formula C₈H₇IO₂[7][8]

Molecular Weight 262.04 g/mol [7][8]

Appearance Clear colorless to pale yellow liquid[5]

Density 1.784 g/mL at 25 °C

Boiling Point 149-150 °C at 10 mmHg

CAS Number 610-97-9[1][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b057072#personal-protective-equipment-for-handling-
methyl-2-iodobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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